Cas no 2418722-11-7 (2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide)

• Product Name: 2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide
• CAS No: 2418722-11-7
• MF: C₁₄H₁₁ClN₄O₂
• MW: 302.71574139595
• CID: 5359528
• PubChem ID: 154881222
• Update Time: 2025-05-20

2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z4387719932
• 2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide
• 2-chloro-5-methyl-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)pyridine-4-carboxamide

• Inchi： 1S/C14H11ClN4O2/c1-7-6-16-12(15)5-9(7)13(20)17-8-2-3-10-11(4-8)19-14(21)18-10/h2-6H,1H3,(H,17,20)(H2,18,19,21)
• InChI Key： HYPJWNKVODGEHM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)C)C(NC1C=CC2=C(C=1)NC(N2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1

Additional information on 2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide

2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide (CAS No. 2418722-11-7): A Comprehensive Overview

2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide (CAS No. 2418722-11-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, with its unique structural features, is being explored for its potential applications in drug discovery and crop protection. The compound combines a pyridine-carboxamide backbone with a benzimidazolone moiety, creating a versatile scaffold for further chemical modifications.

The molecular structure of 2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide features several pharmacophoric elements that make it particularly interesting for medicinal chemistry applications. The presence of both hydrogen bond donor and acceptor sites, along with aromatic systems, suggests potential for biological activity. Researchers are particularly interested in how the chloro and methyl substituents on the pyridine ring might influence the compound's binding properties to various biological targets.

In recent years, compounds containing benzimidazole cores have seen increased research focus due to their wide range of biological activities. The combination with a pyridine-carboxamide structure in CAS 2418722-11-7 creates new possibilities for drug development. This has become particularly relevant as the pharmaceutical industry seeks novel scaffolds to address challenges in antibiotic resistance and targeted cancer therapies.

The synthesis of 2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure proper regioselectivity. The compound's purity and stability are crucial factors for research applications, requiring specialized analytical techniques for characterization. Modern synthetic approaches emphasize green chemistry principles, aligning with current industry trends toward sustainable pharmaceutical production.

From a drug discovery perspective, 2418722-11-7 represents an interesting lead compound that could be modified to optimize pharmacokinetic properties. The presence of both polar and non-polar regions in the molecule suggests potential for balanced solubility characteristics, an important consideration in drug design. Computational chemistry studies of this compound have revealed interesting electronic properties that warrant further investigation.

In agrochemical applications, derivatives of 2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide are being evaluated for their potential as novel pesticides or plant growth regulators. The structural features of this compound may offer advantages in terms of environmental persistence and target specificity, addressing current concerns about ecological impact in crop protection strategies.

The analytical characterization of CAS 2418722-11-7 typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for confirming the compound's identity and purity, especially when used as a reference standard or intermediate in pharmaceutical synthesis. Recent advancements in analytical technology have improved the detection limits and accuracy for such specialized organic molecules.

Storage and handling of 2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper containment and personal protective equipment are recommended when working with this material in research settings. The compound's stability under various conditions is an active area of investigation for potential commercial applications.

Market interest in 2418722-11-7 has grown steadily, particularly among contract research organizations and specialty chemical suppliers. The compound's potential as a building block for more complex molecules has created demand in both academic and industrial research circles. Pricing and availability fluctuate based on synthesis complexity and purity requirements, with custom synthesis services becoming increasingly important for researchers requiring specific derivatives.

Future research directions for 2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide include exploration of its biological activity profile and development of more efficient synthetic routes. The compound's structural features make it a candidate for fragment-based drug discovery approaches, which are gaining popularity in pharmaceutical research. Additionally, its potential applications in materials science are beginning to be explored, particularly in the development of specialty polymers.

From a regulatory perspective, CAS 2418722-11-7 currently falls under standard chemical research regulations in most jurisdictions. Researchers working with this compound should stay informed about evolving chemical safety guidelines and reporting requirements. As with any research chemical, proper documentation and material safety data are essential components of responsible laboratory practice.

The intellectual property landscape surrounding 2-Chloro-5-methyl-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide and its derivatives is developing as research progresses. Patent applications have begun to emerge covering specific applications and synthetic methods, highlighting the compound's commercial potential. This has led to increased interest from venture capital firms specializing in life sciences investments.

In conclusion, 2418722-11-7 represents an intriguing chemical entity with diverse potential applications across multiple scientific disciplines. Its unique structural features and demonstrated research utility ensure continued interest from both academic and industrial researchers. As synthetic methodologies advance and biological screening becomes more sophisticated, the full potential of this compound and its derivatives will become increasingly apparent.